Cas no 1254328-26-1 (Methyl 2,3-dimethylisonicotinate)

• Product Name: Methyl 2,3-dimethylisonicotinate
• CAS No: 1254328-26-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD15527023
• CID: 1092111
• PubChem ID: 49837680
• Update Time: 2025-10-29

Methyl 2,3-dimethylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dimethylisonicotinate
• 2,3-Dimethyl-isonicotinic acid methyl ester
• methyl 2,3-dimethylpyridine-4-carboxylate
• D77135
• 4-Pyridinecarboxylic acid, 2,3-dimethyl-, methyl ester
• 1254328-26-1
• SB32241
• Methyl 2,3-dimethylisonicotinate;2,3-Dimethyl-isonicotinic acid methyl ester;methyl 2,3-dimethylpyridine-4-carboxylate
• CS-0112760
• SCHEMBL13041779
• MFCD15527023
• methyl 2,3- dimethylisonicotinate
• Methyl2,3-dimethylisonicotinate
• A930351
• DB-181613

• MDL： MFCD15527023
• Inchi： 1S/C9H11NO2/c1-6-7(2)10-5-4-8(6)9(11)12-3/h4-5H,1-3H3
• InChI Key： CDALNXGJTOUCHO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C)C=1C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2,3-dimethylisonicotinate

Methyl 2,3-dimethylisonicotinate (CAS No. 1254328-26-1): A Versatile Building Block in Organic Synthesis

Methyl 2,3-dimethylisonicotinate (CAS 1254328-26-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This methyl ester derivative of dimethylisonicotinic acid serves as a valuable chemical intermediate for various synthetic applications. Its unique molecular structure, featuring both ester and pyridine functionalities, makes it particularly useful in medicinal chemistry and material science.

The compound's 2,3-dimethyl substitution pattern on the pyridine ring offers distinct electronic and steric properties that influence its reactivity. Researchers have utilized Methyl 2,3-dimethylisonicotinate as a key precursor in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials. Recent studies highlight its potential in creating novel pharmaceutical scaffolds, especially in areas targeting neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, the ester group in Methyl 2,3-dimethylisonicotinate provides multiple modification possibilities. It can undergo hydrolysis to yield the corresponding acid, or serve as a handle for further transformations through reduction or nucleophilic substitution reactions. The pyridine nitrogen offers additional coordination sites, making this compound interesting for catalysis and coordination chemistry applications.

In material science, researchers are exploring 2,3-dimethylisonicotinate derivatives for their potential in creating organic electronic materials. The conjugated system of the pyridine ring, combined with the tunable ester functionality, makes these compounds candidates for organic semiconductors and photovoltaic materials. Recent publications have demonstrated their utility in designing novel light-emitting materials for OLED applications.

The synthesis of Methyl 2,3-dimethylisonicotinate typically involves esterification reactions of the corresponding carboxylic acid derivative. Modern synthetic approaches focus on developing more efficient and environmentally friendly routes, including catalytic methods and microwave-assisted synthesis. These advancements align with the growing demand for green chemistry solutions in industrial processes.

Analytical characterization of 1254328-26-1 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity is crucial for its applications, especially in pharmaceutical research where impurity profiles must be carefully controlled. Recent analytical method developments have focused on improving detection limits and separation efficiency for quality control purposes.

In the context of current research trends, Methyl 2,3-dimethylisonicotinate derivatives are being investigated for their potential in drug discovery programs targeting various disease areas. The compound's structural features make it particularly interesting for developing kinase inhibitors and GPCR modulators, which are hot topics in medicinal chemistry. Researchers are also exploring its use in creating metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies.

The commercial availability of Methyl 2,3-dimethylisonicotinate (CAS 1254328-26-1) has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in various quantities, from milligram-scale for laboratory research to kilogram quantities for industrial applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain the compound's stability over time.

From a safety perspective, standard laboratory precautions should be observed when handling Methyl 2,3-dimethylisonicotinate. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended. Material safety data sheets (MSDS) should always be consulted before working with this or any chemical compound.

Looking forward, the applications of 1254328-26-1 are expected to expand as researchers continue to explore its synthetic potential. The compound's versatility makes it particularly valuable in the development of new chemical entities across multiple industries. Ongoing research into its structure-activity relationships and material properties will likely reveal additional applications in the coming years.

For researchers interested in working with Methyl 2,3-dimethylisonicotinate, recent literature provides numerous examples of its synthetic utility. Key references include its use in multicomponent reactions, cascade syntheses, and as a building block for heterocyclic systems. The compound's growing popularity reflects broader trends in chemical research focusing on atom-efficient synthesis and diversity-oriented approaches to molecular design.